(1-cyclopropyl-1H-pyrrol-2-yl)methanol

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: (1-cyclopropylpyrrol-2-yl)methanol
• InChI: InChI=1S/C8H11NO/c10-6-8-2-1-5-9(8)7-3-4-7/h1-2,5,7,10H,3-4,6H2
• InChI Key: OYIHTPIVBCSWRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=CC=C2CO

Description

(1-Cyclopropyl-1H-pyrrol-2-yl)methanol is a heterocyclic compound featuring a pyrrole ring substituted with a cyclopropyl group at the nitrogen atom and a hydroxymethyl (-CH₂OH) group at the 2-position. The cyclopropane ring introduces steric strain and electronic effects, while the hydroxymethyl group enhances polarity, making the compound a versatile intermediate in medicinal chemistry and materials science. Its synthesis typically involves cyclopropanation of pyrrole derivatives followed by functionalization at the 2-position, though specific protocols remain proprietary or under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s properties are influenced by substituents on the pyrrole ring and the nature of the appended functional groups. Key analogues include:

(1-Phenyl-1H-pyrrol-2-yl)methanol

• Substituent : Phenyl group (replaces cyclopropyl).
• Impact : Increased aromaticity and hydrophobicity compared to the cyclopropyl analogue. The phenyl group enhances π-π stacking but reduces solubility in polar solvents.
• Synthetic Yield : Typically lower (65–70%) due to steric hindrance during phenyl group introduction.

(1-Cyclopropyl-1H-pyrrol-2-yl)methanone

• Functional Group: Methanone (-CO-) instead of hydroxymethyl.
• Impact : The ketone group reduces hydrogen-bonding capacity, decreasing water solubility. Reactivity shifts toward nucleophilic additions (e.g., Grignard reactions).
• Synthesis: Similar cyclopropanation strategies are employed, as seen in related compounds like (2-(4-(tert-butyl)phenoxy)-1-phenylcyclopropyl)(pyrrolidin-1-yl)methanone, where cyclopropane ring-opening reactions achieve 71% yield under optimized conditions .

Positional Isomers (e.g., 3-hydroxymethyl vs. 2-hydroxymethyl)

• Example: (1-Cyclopropyl-1H-pyrrol-3-yl)methanol.
• Impact : Altered electronic distribution on the pyrrole ring affects dipole moments and binding affinity in biological targets.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility (mg/mL)	LogP	Melting Point (°C)
(1-Cyclopropyl-1H-pyrrol-2-yl)methanol	151.2	12.5 (DMSO)	1.2	Not reported
(1-Phenyl-1H-pyrrol-2-yl)methanol	173.2	3.8 (DMSO)	2.5	80–82
(1-Cyclopropyl-1H-pyrrol-2-yl)methanone	149.2	8.2 (DCM)	1.8	Oil

Notes:

• The hydroxymethyl group in the target compound improves aqueous solubility compared to its methanone analogue.
• Cyclopropyl substituents generally lower LogP values relative to phenyl groups, enhancing bioavailability.